Cas no 1105223-65-1 (N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

• Product Name: N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• CAS No: 1105223-65-1
• MF: C₂₁H₁₆ClN₃O₂S
• MW: 409.888642311096
• CID: 5386473
• Update Time: 2025-08-05

N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

• Inchi： 1S/C21H16ClN3O2S/c1-13-7-8-17(16(22)9-13)24-18(26)10-25-12-23-19-15(11-28-20(19)21(25)27)14-5-3-2-4-6-14/h2-9,11-12H,10H2,1H3,(H,24,26)
• InChI Key： QZRFNYWDSNEQQY-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C)C=C2Cl)=O)C(=O)C2SC=C(C3=CC=CC=C3)C=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide: A Comprehensive Overview

The compound with CAS No. 1105223-65-1, known as N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a thienopyrimidine ring system and an acetamide functional group. The presence of a chloro and methyl substituent on the phenyl ring further enhances its chemical diversity and functional properties.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors. The thieno[3,2-d]pyrimidine core of this compound has been shown to exhibit remarkable biological activity, making it a promising candidate for therapeutic applications. Researchers have demonstrated that such structures can effectively target specific protein kinases, which are often overexpressed in various pathological conditions, including cancer and inflammatory diseases.

The acetamide functional group in this molecule plays a crucial role in modulating its pharmacokinetic properties. Acetamides are known for their ability to enhance solubility and bioavailability, which are critical factors in drug design. Additionally, the chlorine and methyl substituents on the phenyl ring contribute to the molecule's stability and selectivity. These substituents also influence the electronic environment of the molecule, potentially enhancing its interaction with biological targets.

One of the most recent advancements in the study of this compound involves its application in targeted therapy. Scientists have explored its potential as an inhibitor of specific kinases involved in cell signaling pathways. For instance, experiments have shown that N-(2-chloro-4-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide can selectively inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This selectivity makes it a valuable tool in anticancer research.

Moreover, the synthesis of this compound has been optimized through advanced organic chemistry techniques. Researchers have developed efficient multi-step synthesis routes that incorporate modular building blocks. These methods not only improve yield but also facilitate further structural modifications to explore additional biological activities. For example, variations in the substituents on the phenyl ring or modifications to the thienopyrimidine core have been investigated to enhance potency and reduce off-target effects.

In terms of structural analysis, computational studies have provided insights into the molecular interactions that govern its biological activity. Docking simulations have revealed that the thienopyrimidine ring forms critical hydrogen bonds with key residues in kinase active sites. Additionally, the chlorine substituent contributes to hydrophobic interactions, further stabilizing the binding mode. These findings underscore the importance of precise structural design in achieving desired pharmacological outcomes.

The N-(2-chloro-4-methylphenyl) group also exhibits interesting photophysical properties, which have been explored for applications in fluorescence-based assays. Its ability to emit light upon excitation has made it a candidate for use in biosensors and imaging agents. This dual functionality—combining enzymatic inhibition with sensing capabilities—positions this compound at the forefront of multidisciplinary research.

Looking ahead, ongoing research is focused on improving the scalability of this compound's synthesis for preclinical testing. Efforts are also underway to investigate its efficacy in animal models of disease. Preliminary results suggest that it exhibits favorable pharmacokinetic profiles and minimal toxicity at therapeutic doses. These findings pave the way for further development into a potential clinical candidate.

In conclusion, N-(2-chloro-4-methylphenyl)-2-{4-oxo-7